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Cat. No.: B1676579

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Midesteine, also known as MR-889, is a synthetic, cyclic thiolic compound that acts as a
reversible, slow-binding, and competitive inhibitor of human neutrophil elastase (ELA2), also
known as leukocyte elastase.[1][2] ELAZ2 is a serine protease stored in the azurophilic granules
of neutrophils.[3] Upon inflammation, neutrophils release ELA2, which plays a critical role in
host defense by degrading proteins of pathogens and host tissues.[3] However, excessive or
unregulated ELAZ2 activity is implicated in the pathology of various inflammatory diseases,
including chronic obstructive pulmonary disease (COPD), by causing destructive tissue
damage.[4] Midesteine serves as a valuable tool compound for researchers studying the
physiological and pathological roles of ELA2, and for professionals in drug development
exploring ELA2 inhibition as a therapeutic strategy.

Data Presentation
Quantitative Data for Midesteine (MR-889)

The following table summarizes the key quantitative parameters of Midesteine's interaction
with human neutrophil elastase (ELA2).
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Enzyme
Parameter Value Method Reference
Source
o Human
Inhibition Pre-steady-state
) 1.27 £ 0.15 pyM Leukocyte o
Constant (Ki) kinetics
Elastase
Human
Steady-state
1.38 uM Leukocyte o [1][2]
kinetics
Elastase
o Human
Association Rate 2363 £ 15 M-1s- Pre-steady-state
Leukocyte o
Constant (kon) 1 kinetics
Elastase
Dissociation Human
3.01£0.34 x 10- Pre-steady-state
Rate Constant Leukocyte o [1]
3s-1 kinetics
(koff) Elastase
Double-blind,
o _ _ randomized,
Clinical Trial 500 mg b.i.d. for N/A (Human
placebo- [5]
Dosage (Oral) 4 weeks Study)

controlled trial in
COPD patients

Signaling Pathways and Experimental Workflows
ELA2-Mediated Tissue Damage Pathway

The following diagram illustrates the central role of ELA2 in the inflammatory cascade leading

to tissue degradation, a process that can be investigated using Midesteine.
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Prepare Reagents:
- ELA2 Enzyme
- Assay Buffer Add ELA2 Enzyme to all wells
- Fluorogenic Substrate (except background)
- Midesteine (Test Inhibitor)
- Control Inhibitor

'

Plate Setup (96-well):

- Test Compound Wells
- Inhibitor Control Wells Incubate for 5 minutes at 37°C
- Enzyme Control Wells
- Background Control Wells

Add Midesteine (or control) Add Fluorogenic Substrate
to appropriate wells to all wells

Measure Fluorescence (kinetic mode)

Ex/Em = 400/505 nm for 30 min at 37°C

Analyze Data;
- Calculate initial rates
- Determine % inhibition
- Calculate IC50/Ki

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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